Cas no 2229362-60-9 (2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile)

• Product Name: 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile
• CAS No: 2229362-60-9
• MF: C₆H₅BrN₂S
• MW: 217.086298704147
• CID: 5762382
• PubChem ID: 165752734
• Update Time: 2025-06-14

2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1919950
• 2-(5-bromo-1,3-thiazol-2-yl)propanenitrile
• 2229362-60-9
• 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile

• Inchi： 1S/C6H5BrN2S/c1-4(2-8)6-9-3-5(7)10-6/h3-4H,1H3
• InChI Key： SFNGBJMBIOOYGX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)C)S1

Computed Properties

• Exact Mass: 215.93568g/mol
• Monoisotopic Mass: 215.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile

Comprehensive Overview of 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile (CAS No. 2229362-60-9)

2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile (CAS No. 2229362-60-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its thiazole ring and nitrile functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it a valuable building block for designing molecules with potential biological activity or advanced material properties.

The growing interest in heterocyclic compounds like 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile stems from their widespread applications in drug discovery. Researchers are particularly intrigued by the 5-bromothiazole moiety, which is known to enhance binding affinity in target proteins. Recent studies have explored its role in developing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. The compound's CAS number 2229362-60-9 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile offers multiple modification sites, enabling diverse chemical transformations. The bromine atom at the 5-position allows for cross-coupling reactions, while the nitrile group can be hydrolyzed or reduced to create amides or amines. This flexibility has made it a popular choice for constructing complex molecular architectures, particularly in fragment-based drug design (FBDD) campaigns.

Environmental and sustainability considerations have also shaped recent discussions around this compound. As the chemical industry moves toward greener processes, researchers are investigating eco-friendly synthetic routes for thiazole derivatives. The propanenitrile side chain in this molecule presents opportunities for bio-based modifications, addressing the growing market demand for sustainable intermediates. These developments align with frequently searched terms like "green synthesis of heterocycles" and "biocompatible chemical building blocks."

Analytical characterization of CAS 2229362-60-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The bromine atom provides a distinct mass spectral signature, while the thiazole ring protons appear as characteristic doublets in ¹H NMR spectra. These analytical features contribute to the compound's reliability in quality control processes, a critical factor for pharmaceutical manufacturers.

In material science applications, the 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile structure has shown promise in organic electronics. Its conjugated system and potential for polymerization make it interesting for developing organic semiconductors. This connects with trending research topics like "small molecule organic photovoltaics" and "thiazole-based conductive polymers," which frequently appear in academic search queries.

The stability and storage conditions of this compound are frequently discussed among researchers. Proper handling of nitrile-containing compounds requires attention to moisture sensitivity, while the bromothiazole component demands protection from light. These practical considerations are often searched alongside the compound's CAS number, reflecting users' need for handling guidelines.

Patent literature reveals increasing applications of 2229362-60-9 in various technological domains. Recent filings describe its use in light-emitting materials, sensor technologies, and specialty coatings. This diversification beyond pharmaceutical uses demonstrates the compound's interdisciplinary value and explains its growing presence in innovation-driven industries.

Market analysts note steady growth in demand for thiazole derivatives, with 2-(5-Bromo-1,3-thiazol-2-yl)propanenitrile representing an important segment. Suppliers frequently update their product listings with purity specifications and analytical data, responding to researchers' needs for well-characterized building blocks. The compound's commercial availability supports its widespread adoption across research institutions.

Future research directions for this compound may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The combination of bromine and nitrile functionalities offers unique possibilities for constructing complex molecular networks, a topic gaining traction in supramolecular chemistry discussions.